N-2-biphenylyl-2-phenoxyacetamide

• IUPAC Name: 2-phenoxy-N-(2-phenylphenyl)acetamide
• InChI: InChI=1S/C20H17NO2/c22-20(15-23-17-11-5-2-6-12-17)21-19-14-8-7-13-18(19)16-9-3-1-4-10-16/h1-14H,15H2,(H,21,22)
• InChI Key: NWGVGWWMSAFCAV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2NC(=O)COC3=CC=CC=C3
• Molecular Formula: C20H17NO2
• Molecular Weight: 303.4 g/mol

Description

N-2-biphenylyl-2-phenoxyacetamide is a useful research compound. Its molecular formula is C20H17NO2 and its molecular weight is 303.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 303.125928785 g/mol and the complexity rating of the compound is 359. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

N-2-biphenylyl-2-phenoxyacetamide primarily targets Monoamine Oxidases (MAOs) . MAOs are a family of enzymes that catalyze the oxidative deamination of monoamines, which are neurotransmitters such as dopamine, norepinephrine, and serotonin . They are found in the outer mitochondrial membrane in the brain, liver, intestinal mucosa, and other organs .

Mode of Action

This compound acts by inhibiting the action of MAOs . It binds to the active site of these enzymes, preventing them from interacting with their substrates . This inhibition results in an increase in the levels of monoamines, which can have various effects depending on the specific monoamine involved .

Biochemical Pathways

The inhibition of MAOs affects several biochemical pathways. Primarily, it prevents the breakdown of monoamines, leading to an increase in their levels . This can affect various functions in the body, as monoamines are involved in a wide range of physiological processes, including mood regulation and control of blood pressure .

Pharmacokinetics

It’s important to note that the majority of compounds tested were rapidly metabolized in an NADPH-independent manner .

Result of Action

The primary result of the action of this compound is an increase in the levels of monoamines due to the inhibition of MAOs . This can lead to various effects, such as improved mood in the case of increased serotonin levels .

Action Environment

The action of this compound can be influenced by various environmental factors. For example, the presence of other drugs can affect its metabolism and hence its efficacy . Additionally, factors such as pH and temperature can influence the stability of the compound .